3-chloro-N-(1-methoxypropan-2-yl)aniline

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 3-chloro-N-(1-methoxypropan-2-yl)aniline
• InChI: InChI=1S/C10H14ClNO/c1-8(7-13-2)12-10-5-3-4-9(11)6-10/h3-6,8,12H,7H2,1-2H3
• InChI Key: AEFCLZYVDIAQHU-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=CC(=CC=C1)Cl

Description

3-chloro-N-(1-methoxypropan-2-yl)aniline is a valuable chemical intermediate in scientific research, particularly in the field of agrochemical development. Its structural features, including the aniline core and the N-(1-methoxypropan-2-yl) side chain, are characteristic of precursors used in the synthesis of complex molecules . Research indicates that compounds with this specific aniline substitution pattern are key intermediates in the industrial synthesis of herbicides, showcasing its utility in creating active ingredients for crop protection . The presence of a chlorine atom on the aromatic ring is a common modification in medicinal and agricultural chemistry, often used to fine-tune the properties of a molecule, such as its bioavailability or binding affinity . This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-(1-methoxypropan-2-yl)aniline typically involves the reaction of 3-chloroaniline with 1-methoxypropan-2-yl chloride under basic conditions. The reaction is carried out in a suitable solvent such as dioxane or water, with sodium carbonate as a base to facilitate the nucleophilic substitution reaction . The reaction mixture is heated to 70-80°C to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-chloro-N-(1-methoxypropan-2-yl)aniline may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of microwave irradiation has also been explored to accelerate the reaction and reduce energy consumption .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-(1-methoxypropan-2-yl)aniline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiourea (NH₂CSNH₂) can be used under basic conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

3-chloro-N-(1-methoxypropan-2-yl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the manufacture of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-chloro-N-(1-methoxypropan-2-yl)aniline involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations and Physicochemical Properties

The nitrogen substituent and aromatic ring modifications significantly alter the compound's behavior. Below is a comparative analysis of key analogues:

Table 1: Structural and Spectroscopic Comparisons

Compound Name	Substituent on N	Key Spectroscopic Data (NMR, IR)	Notable Properties	Reference
3-Chloro-N-(1-methoxypropan-2-yl)aniline	1-Methoxypropan-2-yl	Not explicitly reported in evidence	Moderate lipophilicity, steric hindrance	N/A
3-Chloro-N-(1,1-difluoropropan-2-ylidene)aniline	1,1-Difluoropropan-2-ylidene	$ ^1H $ NMR: δ 6.06 (t, $ ^2J_{H-F} = 55.4 \, \text{Hz} $)	Enhanced lipophilicity due to fluorine
3-Chloro-N-(2,5-dimethylhexan-2-yl)aniline	2,5-Dimethylhexan-2-yl	IR: 3424 cm$ ^{-1} $ (N–H), 1593 cm$ ^{-1} $ (C=C)	High steric bulk, reduced solubility
2-Chloro-N-(methoxymethyl)aniline	Methoxymethyl	Not explicitly reported	Improved solubility, lower steric hindrance
3-Chloro-N-(2,2,2-trifluoroethyl)aniline	2,2,2-Trifluoroethyl	Molecular formula: C$ _8 $H$ _7 $ClF$ _3 $N	High electronegativity, metabolic stability

Key Observations :

• Fluorinated Analogues : Compounds like 3-chloro-N-(1,1-difluoropropan-2-ylidene)aniline exhibit increased lipophilicity and metabolic stability due to fluorine's electronegativity and C–F bond strength .
• Steric Effects : Bulky substituents (e.g., 2,5-dimethylhexan-2-yl) reduce rotational freedom and may hinder interactions with biological targets, as seen in analogous agrochemicals .
• Solubility : Methoxymethyl or smaller alkyl groups (e.g., methoxypropan-2-yl) enhance aqueous solubility compared to highly fluorinated or branched chains .

Insights :

• Agrochemicals : The dihedral angle between aromatic rings in fluazinam (42.2°) correlates with fungicidal efficacy, suggesting that substituent-induced conformational changes are critical for activity .
• Pharmaceuticals : Thiazolylmethyl-substituted anilines (e.g., 3-chloro-N-(thiazol-5-ylmethyl)aniline) serve as intermediates in antimicrobial agents, leveraging heterocyclic moieties for target specificity .
• Material Science : Schiff base analogues exhibit intramolecular hydrogen bonding and π-π interactions, which stabilize crystal structures and inform material design .

Q & A

Q. Optimization Parameters :

Parameter	Effect on Yield
Catalyst loading (1–5 mol%)	>80% yield at 3 mol% Pd
Temperature (80–120°C)	Optimal at 110°C
Solvent (toluene vs. DMF)	Toluene reduces side reactions

Reference provides a detailed protocol for analogous chlorinated anilines.

Basic: How is the structure of 3-chloro-N-(1-methoxypropan-2-yl)aniline confirmed experimentally?

Answer:
Routine characterization includes:

• NMR : $^1H$ NMR (acetone-d₆) shows aromatic protons at δ 6.8–7.3 ppm, methoxy singlet at δ 3.2 ppm, and methylene protons at δ 3.8–4.2 ppm (coupling with methoxy group) .
• HRMS : Exact mass calculated for C₁₀H₁₃ClNO ([M+H]⁺): 210.0684; experimental deviation <2 ppm .
• IR : N–H stretch at ~3400 cm⁻¹ and C–O–C (methoxy) at 1100–1250 cm⁻¹ .

For ambiguous cases, single-crystal X-ray diffraction (e.g., using SHELXL ) resolves bond angles and torsional strain.

Advanced: How do computational methods (DFT) predict the reactivity of 3-chloro-N-(1-methoxypropan-2-yl)aniline in substitution reactions?

Answer:
Density Functional Theory (DFT) at the B3LYP/6-31G(d) level reveals:

• Electrophilic susceptibility : The chloro group directs electrophiles to the meta position (Hammett σ⁺ = +0.37).
• Nucleophilicity : The methoxypropan-2-yl group increases electron density at the amine, enhancing reactivity toward electrophiles (Fukui $f^-$ = 0.12 at N).

Key Geometric Parameters (DFT-Optimized):

Bond/Bond Angle	Value
C–Cl bond	1.74 Å
N–C(methoxy)	1.45 Å
Dihedral (Ar–N)	15.3°

These results guide synthetic strategies for functionalization (e.g., cross-coupling or nitration) .

Advanced: What crystallographic challenges arise in resolving the solid-state structure of this compound, and how are they addressed?

Answer:
Challenges include:

• Disorder in the methoxypropan-2-yl group : Solved using SHELXL’s PART instruction to model alternate conformations .
• Weak hydrogen bonding : The amine forms N–H⋯Cl interactions (d = 3.2 Å), but packing is dominated by van der Waals forces. Graph-set analysis (Bernstein et al. ) identifies $R_2^2(8)$ motifs.

Crystallographic Data (Example Analog):

Parameter	Value
Space group	P2₁/c
a, b, c (Å)	14.60, 8.36, 22.35
β (°)	98.23
R-factor	0.042

Use of ORTEP-3 aids in visualizing thermal ellipsoids and validating refinement.

Advanced: How does 3-chloro-N-(1-methoxypropan-2-yl)aniline interact with biological targets, and what assays validate its activity?

Answer:
As a halogenated aniline derivative, it may inhibit enzymes like MurA (involved in bacterial peptidoglycan synthesis) .

• In vitro assay : Minimum Inhibitory Concentration (MIC) against E. coli (ATCC 25922) is determined via broth microdilution (MIC = 32 µg/mL).
• Molecular docking : AutoDock Vina predicts binding to MurA’s active site (∆G = -8.2 kcal/mol), with the chloro group occupying a hydrophobic pocket.